Cas no 2375262-18-1 (Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate
• CAS No: 2375262-18-1
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6407527
• PubChem ID: 145874708
• Update Time: 2025-05-19

Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7436160
• 2375262-18-1
• Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate

• Inchi： 1S/C17H24N2O3/c1-17(2,3)22-16(20)19-10-14(11-19)21-13-7-6-12-5-4-8-18-15(12)9-13/h6-7,9,14,18H,4-5,8,10-11H2,1-3H3
• InChI Key： UZCNPXSXZRYIKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)NCCC2)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.8Ų

Additional information on Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate (CAS No. 2375262-18-1)

Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2375262-18-1, represents a unique molecular framework that combines the structural features of tetrahydroquinoline and azetidine moieties, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate is characterized by a tert-butyl group attached to an azetidine ring, which is further linked to a 1,2,3,4-tetrahydroquinoline moiety. This particular arrangement of functional groups offers a rich chemical space for interactions with biological targets, thereby making it an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the exploration of tetrahydroquinoline derivatives due to their demonstrated biological activities. Tetrahydroquinoline scaffolds have shown promise in various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the azetidine ring in this compound adds an additional layer of complexity, potentially enhancing its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By targeting kinases with high precision, this compound could offer a novel approach to modulate signaling pathways that are aberrantly activated in disease states.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in the design of kinase inhibitors. The unique combination of tetrahydroquinoline and azetidine moieties in this compound provides multiple opportunities for optimization to improve its pharmacological profile. For instance, the azetidine ring can be modified to enhance binding interactions with the ATP-binding site of kinases, while the tetrahydroquinoline moiety can be fine-tuned to improve metabolic stability and solubility.

The synthesis of Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions and cyclization processes. Advanced synthetic methodologies can be employed to achieve high yields and purity levels required for pharmaceutical applications.

In addition to its potential as a kinase inhibitor, this compound may also exhibit other biological activities that warrant further investigation. For example, the tetrahydroquinoline scaffold has been reported to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The azetidine ring may contribute to additional interactions with biological targets, expanding the therapeutic potential of this molecule.

The development of novel drug candidates often involves rigorous testing in preclinical models to assess their safety and efficacy. Preclinical studies can provide valuable insights into the pharmacokinetic properties of Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are essential for determining the optimal dosage regimen and identifying any potential adverse effects before moving into clinical trials.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like Tert-butyl 3-(1,2,3,4-tetrahydroquinolin-7-yloxy)azetidine-1-carboxylate. Molecular docking simulations can predict how this compound interacts with target proteins at the atomic level. These simulations help in understanding binding affinities and can guide structural modifications to enhance its potency and selectivity.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. AI algorithms can analyze vast datasets to identify patterns and relationships that may not be apparent through traditional experimental methods. By leveraging AI-driven platforms for virtual screening and molecular design، researchers can accelerate the identification and optimization of compounds like Tert-butyl 3-(1，2，3，4-tetrahydroquinolin-7-yloxy）azetidine-l-carboxylate.

In conclusion，Tert-butyl 3-(l，2，3，4-tetrahydroquinolin-l0-yloxy）azetidine-l-carboxylate (CAS No．2375262-I8-I) represents a promising candidate for further exploration in pharmaceutical chemistry。 Its unique molecular framework， combining tetrahyd roquino line and azetid ine moieties， offers multiple opportunities for structure-based drug design。 With ongoing research focused on kinase inhibition and other therapeutic applications， this compound holds significant potential as a lead molecule for novel drug development。